Cas no 116114-16-0 (3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl-)

3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl- structure
116114-16-0 structure
Product Name:3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl-
CAS No:116114-16-0
MF:C10H10FN3O
MW:207.204305171967
CID:203792
PubChem ID:3087748
Update Time:2025-04-19

3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl-
    • 5-(4-fluorophenyl)-2,4-dimethyl-1,2,4-triazol-3-one
    • 2,4-Dihydro-2,4-dimethyl-5-(4-fluorophenyl)-3H-1,2,4-triazol-3-one
    • CHEMBL96940
    • 3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4-dimethyl-5-(4-fluorophenyl)-
    • BRN 4189104
    • DTXSID40151282
    • 116114-16-0
    • Inchi: 1S/C10H10FN3O/c1-13-9(12-14(2)10(13)15)7-3-5-8(11)6-4-7/h3-6H,1-2H3
    • InChI Key: RUJCPPGLVRBNRL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=NN(C)C(N1C)=O

Computed Properties

  • Exact Mass: 207.0809
  • Monoisotopic Mass: 207.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 260.2°Cat760mmHg
  • Flash Point: 111.2°C
  • Refractive Index: 1.595
  • PSA: 35.91
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